Cas no 253120-48-8 (Methyl 2-amino-3-(hydroxymethyl)benzoate)

• Product Name: Methyl 2-amino-3-(hydroxymethyl)benzoate
• CAS No: 253120-48-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 2932222
• PubChem ID: 10797478
• Update Time: 2025-06-11

Methyl 2-amino-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(hydroxymethyl)benzoate
• SB84149
• Methyl2-amino-3-(hydroxymethyl)benzoate
• 253120-48-8

• Inchi： 1S/C9H11NO3/c1-13-9(12)7-4-2-3-6(5-11)8(7)10/h2-4,11H,5,10H2,1H3
• InChI Key： PTJJFEUIDFTQPR-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C(=O)OC)C=1N

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-amino-3-(hydroxymethyl)benzoate

Methyl 2-amino-3-(hydroxymethyl)benzoate (CAS No. 253120-48-8): A Comprehensive Overview

Methyl 2-amino-3-(hydroxymethyl)benzoate, identified by its CAS number 253120-48-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a benzoate backbone with substituents that include an amino group and a hydroxymethyl group, has garnered attention due to its potential applications in various biochemical pathways and drug development.

The structure of Methyl 2-amino-3-(hydroxymethyl)benzoate makes it a versatile intermediate in organic synthesis. The presence of both the amino and hydroxymethyl functional groups provides multiple sites for chemical modification, enabling the creation of derivatives with tailored properties. These modifications can enhance the compound's solubility, bioavailability, and interactions with biological targets, making it a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of benzoate derivatives. Studies have indicated that compounds with similar structures may exhibit anti-inflammatory, antioxidant, and antimicrobial activities. The hydroxymethyl group, in particular, has been shown to contribute to these effects by facilitating hydrogen bonding interactions with biological molecules. Additionally, the amino group can participate in salt formation or act as a nucleophile in various reactions, further expanding the compound's utility.

One of the most compelling aspects of Methyl 2-amino-3-(hydroxymethyl)benzoate is its potential role in the development of novel therapeutic agents. Researchers have been investigating its efficacy in preclinical models for conditions such as neurodegenerative diseases and cardiovascular disorders. The benzoate moiety is known to cross the blood-brain barrier, suggesting its potential for central nervous system applications. Furthermore, the compound's ability to modulate enzyme activity and signal transduction pathways makes it a promising candidate for targeted drug design.

The synthesis of Methyl 2-amino-3-(hydroxymethyl)benzoate involves several key steps that highlight its synthetic versatility. The benzoate core can be derived from readily available starting materials through esterification or amidation reactions. The introduction of the hydroxymethyl group typically involves reduction of a carbonyl compound or nucleophilic addition to an aldehyde or ketone. Finally, the amino group can be incorporated through various methods, including reductive amination or direct substitution reactions.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing Methyl 2-amino-3-(hydroxymethyl)benzoate. Catalytic processes and green chemistry principles have been employed to minimize waste and reduce reaction times. These innovations not only enhance the sustainability of production but also make the compound more accessible for further research and development.

The pharmacokinetic profile of Methyl 2-amino-3-(hydroxymethyl)benzoate is another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to understand how it behaves within biological systems. The compound's solubility and stability under physiological conditions are critical factors that determine its bioavailability and therapeutic efficacy. Additionally, metabolic studies have identified key enzymes involved in its breakdown, providing insights into potential drug-drug interactions.

In conclusion, Methyl 2-amino-3-(hydroxymethyl)benzoate (CAS No. 253120-48-8) represents a fascinating compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features offer opportunities for developing novel drugs targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing medical science.